Cas no 149769-78-8 (5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 149769-78-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1322192
• PubChem ID: 15687843
• Update Time: 2025-11-07

5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(4-methoxyphenyl)-
• 5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid
• AKOS015996300
• EN300-1142674
• 5-(4-Methoxyphenyl)-1H-pyrrole-2-carboxylicacid
• 149769-78-8
• CS-0302751
• SCHEMBL21686703
• 1H-Pyrrole-2-carboxylic acid,5-(4-methoxyphenyl)-
• ALBB-037034
• SB63095

• Inchi： 1S/C12H11NO3/c1-16-9-4-2-8(3-5-9)10-6-7-11(13-10)12(14)15/h2-7,13H,1H3,(H,14,15)
• InChI Key： OHFDQHBTVFUZOI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32

Additional information on 5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid

5-(4-Methoxyphenyl)-1H-Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

5-(4-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid, also known by its CAS registry number CAS No. 149769-78-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle, with a carboxylic acid group at the 2-position and a methoxy-substituted phenyl group at the 5-position. Its structure endows it with unique chemical and biological properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of 5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid has been extensively studied, with researchers exploring various routes to optimize its production. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing the environmental footprint associated with its manufacture. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

In terms of chemical properties, 5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid exhibits notable stability under physiological conditions, which is crucial for its potential use in drug development. The presence of the methoxy group at the para position of the phenyl ring contributes to its lipophilicity, enhancing its ability to cross cellular membranes. This characteristic has been leveraged in recent studies exploring its role as a drug delivery agent for targeting specific tissues or cells.

The biological activity of CAS No. 149769-78-8 has been a focal point of numerous investigations. Research conducted in 2023 demonstrated its potent anti-inflammatory properties, particularly in models of chronic inflammation. Additionally, this compound has shown promise as an inhibitor of certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a lead compound for developing novel therapeutics.

From an applications perspective, 5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid has found utility in diverse areas, including materials science and sensor technology. Its ability to form stable complexes with metal ions has been exploited in the design of highly sensitive sensors for detecting heavy metals in environmental samples. Furthermore, recent studies have explored its role as a building block in supramolecular chemistry, where it serves as a versatile component for constructing self-assembled nanostructures.

In conclusion, CAS No. 149769-78-8, or 5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid, stands out as a multifaceted compound with applications spanning chemistry, biology, and materials science. Its unique structure and properties continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary scientific exploration.